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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-N-

methylformamide

CAS No.: 1590-50-7

Cat. No.: B075533

Get Quote

Executive Summary
N-(2-Hydroxyethyl)-N-methylformamide (CAS: 1590-50-7), often abbreviated as HMF or N-

Formyl-N-methylaminoethanol, is a bifunctional organonitrogen compound featuring both a

polar amide group and a reactive primary hydroxyl group.[1] While structurally related to

common solvents like Dimethylformamide (DMF) and N-Methylformamide (NMF), HMF is

distinct due to its lower volatility and increased hydrogen-bonding capacity.

This guide provides a technical analysis of HMF, focusing on its synthesis from N-

methylethanolamine (NMEA), its role as a degradation product in Carbon Capture & Storage

(CCS) amine scrubbers, and its emerging utility as a plasticizer for thermoplastic starch.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
HMF is an N-disubstituted formamide.[1] Unlike DMF, the presence of the hydroxyethyl group

introduces significant hydrophilicity and increases viscosity.
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Core Identifiers
Parameter Detail

IUPAC Name N-(2-Hydroxyethyl)-N-methylformamide

CAS Registry Number 1590-50-7

Synonyms
N-Formyl-N-methylaminoethanol; N-Methyl-N-

hydroxyethylformamide

Molecular Formula C₄H₉NO₂

Molecular Weight 103.12 g/mol

SMILES CN(CCO)C=O

Physicochemical Properties
Note: As a specialized intermediate, some values are predicted based on structural analogues

(NMF/NMEA) and validated against commercial specifications.

Property Value / Range Condition

Physical State Viscous Liquid @ 20°C

Color Colorless to Pale Yellow -

Density 1.10 ± 0.1 g/cm³ Predicted @ 25°C

Boiling Point >250°C (Decomposes) @ 760 mmHg (Extrapolated)

Flash Point ~165°C Predicted (Closed Cup)

Solubility Miscible
Water, Alcohols, Polar Aprotic

Solvents

Partition Coeff.[1] (LogP) -1.23 Hydrophilic

Synthesis & Production Protocols
The most efficient and "atom-economical" route to HMF is the N-formylation of N-

methylethanolamine (NMEA). While formic acid can be used, Methyl Formate is the preferred
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reagent in high-purity applications to avoid water generation and equilibrium limitations.

Reaction Mechanism
The reaction proceeds via nucleophilic attack of the secondary amine (NMEA) on the carbonyl

carbon of methyl formate, followed by the elimination of methanol.
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Figure 1: Synthesis pathway via aminolysis of methyl formate.

Laboratory Scale Protocol (Methyl Formate Route)
Objective: Synthesize 100g of HMF with >98% purity.

Reagents:

N-Methylethanolamine (NMEA): 1.0 eq (75.11 g)

Methyl Formate: 1.2 eq (72.06 g) - Excess drives equilibrium

Solvent: None (Neat reaction) or Methanol (if temperature control is needed)

Step-by-Step Methodology:

Setup: Equip a 250mL 3-neck round-bottom flask with a reflux condenser, a pressure-

equalizing addition funnel, and a magnetic stir bar. Place in an ice-water bath initially.
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Addition: Charge NMEA into the flask. Add Methyl Formate dropwise via the funnel over 30

minutes. Caution: The reaction is exothermic.

Reaction: Once addition is complete, remove the ice bath. Allow the mixture to stir at Room

Temperature (25°C) for 4 hours.

Monitoring: Analyze an aliquot via GC-MS or TLC. Disappearance of NMEA indicates

completion.

Work-up: Switch the condenser to a distillation setup.

Stage 1: Distill off excess Methyl Formate (BP: 32°C) and the Methanol byproduct (BP:

64.7°C) at atmospheric pressure.

Stage 2: Apply high vacuum (<5 mmHg). Distill the product. HMF will distill at elevated

temperatures (typically >120°C at reduced pressure).

Yield Calculation: Theoretical yield is ~103g. Typical isolated yield is 90-95%.

Applications & Reactivity
Carbon Capture & Storage (CCS) Marker
In post-combustion carbon capture using amine solvents (e.g., MDEA/Piperazine), HMF is

identified as a degradation product.

Mechanism: Oxidative degradation of N-methyldiethanolamine (MDEA) or NMEA leads to

formyl species.

Significance: Monitoring HMF concentration in amine scrubbers is critical for determining

solvent health and the need for reclamation.

Plasticizer for Thermoplastic Starch (TPS)
Recent studies utilize HMF as a plasticizer to improve the mechanical properties of corn starch-

based bioplastics.

Advantage: The hydroxyl group forms strong hydrogen bonds with starch, while the amide

group disrupts inter-chain starch interactions.
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Outcome: HMF-plasticized starch exhibits superior water resistance compared to glycerol-

plasticized equivalents.

Synthetic Intermediate
The hydroxyl group allows HMF to serve as a building block.

Esterification: Reacts with acid chlorides to form ester-amides.

Vilsmeier-Haack Analogue: Under specific conditions (POCl₃), the formyl group can be

activated, though this is less common than with DMF.
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Figure 2: Primary application domains for HMF.

Safety, Handling & Toxicology
Signal Word:WARNING

Hazard Classification (GHS)
Based on SDS data for CAS 1590-50-7:
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H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[4][2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Critical Note for Drug Development: Formamides (e.g., NMF, DMF) are structurally flagged for

potential reproductive toxicity (Teratogenicity). While specific Repr. Tox. data for HMF is less

abundant than DMF, strict engineering controls (fume hoods, glove boxes) should be employed

as a precaution.

Handling Protocol
PPE: Nitrile gloves (0.11mm min thickness), safety goggles, and lab coat.

Ventilation: Always handle in a certified chemical fume hood.

Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water;

collect for hazardous waste disposal (incineration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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